Cas no 1361536-35-7 (2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide)

• Product Name: 2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide
• CAS No: 1361536-35-7
• MF: C₁₃H₇Cl₄NO
• MW: 335.012779474258
• CID: 4993055
• Update Time: 2025-07-02

2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide

• Inchi： 1S/C13H7Cl4NO/c14-9-3-6(13(18)19)1-2-8(9)7-4-10(15)12(17)11(16)5-7/h1-5H,(H2,18,19)
• InChI Key： YVJDYCUHFNBDTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N)=O)C=CC=1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 5.2
• Topological Polar Surface Area: 43.1

Additional information on 2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide

Comprehensive Analysis of 2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide (CAS No. 1361536-35-7): Properties, Applications, and Environmental Impact

2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide (CAS No. 1361536-35-7) is a chlorinated biphenyl derivative that has garnered significant attention in scientific research due to its unique structural properties and potential applications. This compound belongs to the broader class of polychlorinated biphenyl (PCB) derivatives, which are widely studied for their environmental persistence and biological interactions. Researchers and industries are increasingly interested in understanding its synthesis pathways, stability, and role in advanced material science.

The molecular structure of 2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide features four chlorine atoms strategically positioned on the biphenyl ring, coupled with a carboxylic acid amide functional group. This configuration contributes to its polarizability and potential reactivity, making it a candidate for specialized chemical synthesis. Recent studies have explored its utility in pharmaceutical intermediates and agrochemical formulations, aligning with the growing demand for sustainable and efficient chemical solutions.

Environmental scientists have also focused on the degradation pathways of CAS No. 1361536-35-7, particularly in the context of bioremediation and pollution control. With increasing global emphasis on green chemistry, understanding the ecological footprint of such compounds is critical. Analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to detect trace amounts of this compound in environmental samples.

From a regulatory perspective, 2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide is subject to scrutiny under international guidelines such as the Stockholm Convention on Persistent Organic Pollutants (POPs). While not classified as a hazardous substance, its structural similarity to other PCBs necessitates careful handling and disposal. Laboratories and manufacturers must adhere to Good Laboratory Practices (GLP) to mitigate risks.

In the realm of material science, this compound has shown promise in the development of advanced polymers and liquid crystal displays (LCDs). Its ability to modulate electronic properties makes it a valuable component in optoelectronic devices, a field experiencing rapid growth due to the demand for renewable energy technologies. Researchers are also investigating its potential as a ligand in catalytic systems, which could revolutionize industrial chemical processes.

Consumer awareness and eco-friendly alternatives are driving innovation in the use of CAS No. 1361536-35-7. Frequently searched questions include: "Is 2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide biodegradable?" and "What are the industrial applications of this compound?" Addressing these queries transparently enhances the compound's accessibility to non-specialist audiences while maintaining scientific rigor.

Future research directions for 2,3',4',5'-Tetrachlorobiphenyl-4-carboxylic acid amide may focus on optimizing its synthesis to reduce byproducts and energy consumption. Collaborative efforts between academia and industry could unlock novel applications in nanotechnology and drug delivery systems, further solidifying its relevance in modern chemistry.